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Compound of Interest

Compound Name: Spiramycin III

Cat. No.: B7944101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular characteristics

of Spiramycin III, a significant macrolide antibiotic. The information is presented to support

research and development activities in the pharmaceutical and biotechnology sectors.

Introduction
Spiramycin III is a member of the spiramycin family of antibiotics, which are 16-membered

macrolide compounds produced by the bacterium Streptomyces ambofaciens.[1] These

compounds are known for their antibacterial properties.[1] Spiramycin III is one of the three

major components of the commercially available spiramycin, alongside Spiramycin I and II.

Molecular Formula and Weight
The fundamental identity of a chemical compound lies in its molecular formula and weight.

These parameters are critical for a wide range of applications, from analytical characterization

to formulation and dosage calculations.

The molecular formula for Spiramycin III has been determined to be C46H78N2O15.[2] This

formula indicates that each molecule of Spiramycin III is composed of 46 carbon atoms, 78

hydrogen atoms, 2 nitrogen atoms, and 15 oxygen atoms.
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Based on this composition, the molecular weight of Spiramycin III is approximately 899.1

g/mol .[2]

Physicochemical Properties
A summary of the key physicochemical properties of Spiramycin III is provided in the table

below. These data are essential for understanding the compound's behavior in various

experimental and physiological conditions.

Property Value Reference

Molecular Formula C46H78N2O15 [2]

Molecular Weight 899.1 g/mol

CAS Number 24916-52-7

IUPAC Name

[(4R,5S,6S,7R,9R,10R,11E,13

E,16R)-6-

[(2S,3R,4R,5S,6R)-5-

[(2S,4R,5S,6S)-4,5-dihydroxy-

4,6-dimethyloxan-2-yl]oxy-4-

(dimethylamino)-3-hydroxy-6-

methyloxan-2-yl]oxy-10-

[(2R,5S,6R)-5-

(dimethylamino)-6-methyloxan-

2-yl]oxy-5-methoxy-9,16-

dimethyl-2-oxo-7-(2-

oxoethyl)-1-oxacyclohexadeca-

11,13-dien-4-yl] propanoate

Synonyms Foromacidin C

Structural Information
Spiramycin III is a complex macrolide characterized by a large lactone ring to which several

sugar moieties are attached. The intricate structure of Spiramycin III is crucial to its biological

activity, which involves the inhibition of bacterial protein synthesis by binding to the 50S

ribosomal subunit.
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To visually represent the elemental composition and the key functional groups suggested by

the molecular formula, the following diagram illustrates the logical relationship between the

constituent parts of the Spiramycin III molecule.

Spiramycin III
C46H78N2O15

MW: 899.1 g/mol
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Molecular Composition of Spiramycin III

Experimental Protocols
The determination of the molecular weight and formula of a compound like Spiramycin III
typically involves a combination of high-resolution mass spectrometry (HRMS) and elemental

analysis.
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a. High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the accurate mass of the molecule, which allows for the calculation

of its elemental composition.

Methodology: A purified sample of Spiramycin III is ionized, and the mass-to-charge ratio

(m/z) of the resulting ions is measured with high precision. The accurate mass measurement

is then used to deduce the molecular formula.

b. Elemental Analysis

Objective: To determine the percentage composition of the individual elements (carbon,

hydrogen, nitrogen) in the compound.

Methodology: A sample of Spiramycin III is combusted in a specialized instrument. The

resulting combustion products (CO2, H2O, N2) are quantitatively measured, and from these

measurements, the percentage of each element in the original sample is calculated. The

oxygen content is typically determined by difference. The empirical formula is then derived

from these percentages, and in conjunction with the molecular weight from HRMS, the

molecular formula is confirmed.

Conclusion
This technical guide has provided core information on the molecular weight and formula of

Spiramycin III, supported by a summary of its key physicochemical properties. The accurate

determination of these fundamental characteristics is a prerequisite for any advanced research,

development, or clinical application of this potent macrolide antibiotic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of Spiramycin III]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7944101#spiramycin-iii-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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